Cas no 866142-48-5 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 866142-48-5
• MF: C₁₅H₂₀N₄S
• MW: 288.411101341248
• MDL: MFCD05256364
• CID: 718834
• PubChem ID: 3303879
• Update Time: 2025-05-26

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]-
• 3-(1-benzylpiperidin-4-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• DTXSID10391259
• A898095
• SR-01000307356-1
• 5-(1-benzylpiperidin-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
• 8X-0217
• 5-(1-benzyl-4-piperidinyl)-4-methyl-4H-1,2,4-triazol-3-ylhydrosulfide
• AKOS005102598
• 866142-48-5
• MFCD05256364
• SR-01000307356

• MDL： MFCD05256364
• Inchi： 1S/C15H20N4S/c1-18-14(16-17-15(18)20)13-7-9-19(10-8-13)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,17,20)
• InChI Key： PPMKAHKKJLBYGL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCN(CC3C=CC=CC=3)CC2)N1C

Computed Properties

• Exact Mass: 288.141
• Monoisotopic Mass: 288.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 453.5±55.0 °C at 760 mmHg
• Flash Point: 228.1±31.5 °C
• PSA: 72.75000
• LogP: 2.42130
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]- (CAS No. 866142-48-5)

The compound 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]-, identified by its CAS No. 866142-48-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole-thione core with a piperidinyl moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum bioactivity. The 3H-1,2,4-Triazole-3-thione derivative, with its methyl and phenylmethyl substituents, exhibits enhanced stability and solubility, which are critical for formulation development. This aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such molecules. The compound's CAS No. 866142-48-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of heterocyclic compounds in addressing global health challenges. The 3H-1,2,4-Triazole-3-thione scaffold, for instance, has been explored for its antimicrobial and anti-inflammatory properties. Its piperidinyl side chain further enhances its pharmacokinetic profile, making it a candidate for targeted drug delivery systems. These attributes resonate with the growing interest in personalized medicine and precision therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the compound's CAS No. 866142-48-5 is often associated with studies on catalytic reactions and metal-organic frameworks (MOFs). Its structural complexity allows for diverse functionalization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly valuable in the context of AI-driven drug discovery, where computational models predict the bioactivity of novel derivatives. Such advancements highlight the intersection of traditional organic synthesis and digital innovation in modern chemistry.

Another area of interest is the compound's potential in agricultural science. The triazole-thione group is known to exhibit herbicidal and fungicidal activities, which could contribute to the development of next-generation crop protection agents. With the increasing focus on food security and sustainable farming, researchers are investigating how such molecules can be optimized for minimal environmental impact while maximizing efficacy.

In conclusion, 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[1-(phenylmethyl)-4-piperidinyl]- (CAS No. 866142-48-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and bioactivity profile make it a subject of ongoing research, aligning with contemporary scientific priorities such as sustainability, digital transformation, and global health. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.